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Compound of Interest

Compound Name: RU 58841

Cat. No.: B1680188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of RU 58841, a

non-steroidal antiandrogen research chemical. Given that this substance has not been fully

tested for its toxicological properties, it is imperative to handle it with extreme caution in a

controlled laboratory environment.[1] Adherence to the following personal protective equipment

(PPE) and handling protocols is critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling RU 58841 in solid (powder) or

solution form. The following table summarizes the required PPE for various handling

procedures.
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Procedure Required Personal Protective Equipment

Weighing and Handling Powder

- Respirator: NIOSH/MSHA-approved respirator

to prevent inhalation of the powder.[1] - Gloves:

Chemical-resistant rubber gloves.[1] - Eye

Protection: Chemical safety goggles.[1] - Lab

Coat: Standard laboratory coat. - Ventilation: All

handling of the powder should be performed in a

laboratory fume hood.[1]

Preparing Solutions

- Gloves: Chemical-resistant rubber gloves.[1] -

Eye Protection: Chemical safety goggles.[1] -

Lab Coat: Standard laboratory coat. -

Ventilation: Solution preparation should be

conducted in a well-ventilated area, preferably a

fume hood.

Handling Solutions

- Gloves: Chemical-resistant rubber gloves.[1] -

Eye Protection: Chemical safety goggles.[1] -

Lab Coat: Standard laboratory coat.

Disposal of Waste

- Gloves: Chemical-resistant rubber gloves.[1] -

Eye Protection: Chemical safety goggles.[1] -

Lab Coat: Standard laboratory coat.

Operational and Disposal Plans
A clear and systematic approach to the handling and disposal of RU 58841 is crucial for

maintaining a safe laboratory environment. The following workflow outlines the key steps from

preparation to disposal.
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Workflow for the safe handling of RU 58841.
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Experimental Protocols: Solution Preparation
RU 58841 is a crystalline solid that is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF).[2] It is sparingly soluble in aqueous buffers.[2] The most commonly

cited vehicle for topical application in unofficial reports is a mixture of ethanol and propylene

glycol (PG).[3][4]

Example Preparation of a 5% (50 mg/mL) RU 58841 Solution:

Materials:

RU 58841 powder

Ethanol (95% or higher)[5]

Propylene glycol (PG)[5]

A highly accurate digital scale (0.001g)[5]

Glass beakers or vials[4]

Stirring rod or magnetic stirrer[4]

Volumetric flasks

Procedure:

Safety First: Don all required PPE (respirator, gloves, goggles, lab coat) and perform all

steps within a certified laboratory fume hood.[1]

Weighing: Accurately weigh the desired amount of RU 58841 powder. For a 50 mL solution

at 5% concentration, you would need 2.5 grams of RU 58841.[3]

Solvent Preparation: Prepare the desired solvent mixture. A common ratio is 70% ethanol

and 30% propylene glycol.[3][4] For a 50 mL total volume, this would be 35 mL of ethanol

and 15 mL of propylene glycol.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1680188?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24680.pdf
https://cdn.caymanchem.com/cdn/insert/24680.pdf
https://moreplatesmoredates.com/how-to-make-a-ru58841-solution/
https://www.biolyphar.com/ru58841-powder-how-to-use/
https://www.benchchem.com/product/b1680188?utm_src=pdf-body
https://www.benchchem.com/product/b1680188?utm_src=pdf-body
https://www.hairlosstalk.com/interact/threads/hellousers-complete-ru58841-usage-guide.109075/
https://www.hairlosstalk.com/interact/threads/hellousers-complete-ru58841-usage-guide.109075/
https://www.hairlosstalk.com/interact/threads/hellousers-complete-ru58841-usage-guide.109075/
https://www.biolyphar.com/ru58841-powder-how-to-use/
https://www.biolyphar.com/ru58841-powder-how-to-use/
https://www.cellagentech.com/content/product_files/RU58841_MSDS.pdf
https://www.benchchem.com/product/b1680188?utm_src=pdf-body
https://www.benchchem.com/product/b1680188?utm_src=pdf-body
https://moreplatesmoredates.com/how-to-make-a-ru58841-solution/
https://moreplatesmoredates.com/how-to-make-a-ru58841-solution/
https://www.biolyphar.com/ru58841-powder-how-to-use/
https://moreplatesmoredates.com/how-to-make-a-ru58841-solution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving: Add the weighed RU 58841 powder to a clean beaker or vial. Add the ethanol to

the powder and stir until the powder is completely dissolved.[3] The solution should be clear.

[6]

Adding Propylene Glycol: Once the powder is fully dissolved in the ethanol, add the

propylene glycol and continue to stir until the solution is homogeneous.

Storage: Transfer the final solution to a clearly labeled, airtight container. Store solid RU
58841 and stock solutions at 4°C for short-term storage or -20°C for long-term storage.[1]

Aqueous solutions are not recommended for storage longer than one day.[2]

Hazard Identification and First Aid
Hazard Description: The substance is not fully tested.[1] May be harmful if swallowed or

inhaled.[1] Exposure may cause irritation of the respiratory tract, eyes, and skin, as well as

allergic reactions.[1]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical

attention.

After Skin Contact: Immediately wash the affected area with soap and copious amounts of

water. Remove contaminated clothing.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

After Swallowing: Wash out the mouth with water, provided the person is conscious. Call a

physician.[1]

Accidental Release Measures
In the event of a spill, cordon off the area.[1] Wear a self-contained breathing apparatus,

protective clothing, and heavy rubber gloves.[1] Absorb the spill with an inert material and place

it in a sealed container for disposal according to your institution's hazardous waste protocols.
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Disposal Plan
All waste materials contaminated with RU 58841, including empty containers, disposable PPE,

and cleaning materials, should be treated as hazardous waste. Dispose of this waste in clearly

labeled, sealed containers. Follow all local, state, and federal regulations for hazardous waste

disposal, in accordance with your institution's established protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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